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Compound of Interest

Compound Name: Histidine Monohydrochloride

Cat. No.: B10763354

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of L-Histidine Monohydrochloride. The information is curated for researchers,
scientists, and professionals in drug development who utilize this essential amino acid
derivative in their work. This document presents quantitative data in structured tables, details
relevant experimental methodologies, and includes logical workflow diagrams for clarity.

Chemical Identity and Structure

L-Histidine Monohydrochloride is the hydrochloride salt of L-histidine, an essential amino
acid. It is commonly available in both anhydrous (CsH10CIN3O2) and monohydrate
(CeH12CIN30s3) forms.[1][2][3][4][5] The presence of the imidazole side chain is a key feature,
rendering it a versatile molecule in biological systems and pharmaceutical formulations.[6][7][8]

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of both the anhydrous and
monohydrate forms of L-Histidine Monohydrochloride for easy comparison.

Table 1: General and Physical Properties
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Property

L-Histidine
Monohydrochloride
(Anhydrous)

L-Histidine
Monohydrochloride
Monohydrate

Molecular Formula

CeH10CIN3O2[1]

CeH12CIN303[2][3][41[5][9][10]

209.63 g/mol [2][3][4][5][9][10]

Molecular Weight 191.61 g/mol [1] 1]
] ) White crystals or crystalline
Appearance Fine white crystals[1]
powder[9]
) ) » 254 °C (decomposes)[9][12]
Melting Point Not specified
[13][14]
_ N 3.5-4.5 (100 g/L at 20 °C)[9]
pH (aqueous solution) Not specified
[13][15]
Table 2: Solubility Profile
L-Histidine L-Histidine
Solvent Monohydrochloride Monohydrochloride
(Anhydrous) Monohydrate
Freely soluble. Reported
values include: 39 g/100 mL
24 °C)[9], 170 g/L (20 °C), 42
Water Soluble ( ] oL )
mg/mL[16], 50 mg/mL[6], 149
g/L[17], 169.9 g/L (20 °C)[9]
[12]
Ethanol Insoluble[9] Insoluble[9]
Ether Insoluble[9] Insoluble[9]
DMSO Not specified Insoluble[16]

Table 3: Acid-Base Properties
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Parameter Value Reference
pKa (Carboxyl group) 1.80 [61[71[18]
pKa (Imidazole group) 6.04 [61[71[18]
pKa (Amino group) 9.33 [61[71[18]
Isoelectric Point (pl) 7.64 [6][18]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties are outlined below.
These protocols are based on standard laboratory practices.

Determination of Melting Point

The melting point of L-Histidine Monohydrochloride Monohydrate, which involves
decomposition, can be determined using the capillary method.[19]

Methodology:

o Sample Preparation: A small amount of the dry, finely powdered sample is packed into a
capillary tube to a height of 2-3 mm.[19][20]

o Apparatus: A calibrated melting point apparatus is used.
e Procedure:
o A preliminary rapid heating is performed to determine an approximate melting range.[21]

o For an accurate measurement, a fresh sample is heated at a slower rate, approximately 1-
2 °C per minute, when the temperature is within 20 °C of the approximate melting point.
[22]

o The temperature at which the substance begins to melt and the temperature at which it
completely liquefies (or decomposes, in this case, indicated by charring) are recorded as
the melting range.
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Determination of Aqueous Solubility

The solubility of L-Histidine Monohydrochloride in water can be determined by creating a
saturated solution and measuring the concentration of the dissolved solid.

Methodology:

o Sample Preparation: An excess amount of L-Histidine Monohydrochloride is added to a
known volume of deionized water in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature (e.g., 20 °C or 24 °C) for a
sufficient period to ensure equilibrium is reached.

o Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

» Quantification: The concentration of histidine monohydrochloride in the clear supernatant
is determined using a suitable analytical method, such as UV-Vis spectrophotometry, HPLC,
or by gravimetric analysis after evaporating the solvent.

Determination of pKa Values

The pKa values corresponding to the carboxyl, imidazole, and amino groups can be
determined by potentiometric titration or spectroscopic methods.

Methodology (Potentiometric Titration):

» Solution Preparation: A solution of L-Histidine Monohydrochloride of known concentration
is prepared in deionized water.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH).
The pH of the solution is monitored continuously using a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa values are determined from the midpoints of the buffer regions of the curve.

Mandatory Visualizations
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The following diagrams illustrate key experimental workflows and the ionization behavior of L-
Histidine.
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Caption: Experimental workflows for determining key physicochemical properties.
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Caption: lonization states of histidine as a function of pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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